Cas no 730949-79-8 (2-(difluoromethoxy)-3-methoxybenzaldehyde)

2-(difluoromethoxy)-3-methoxybenzaldehyde structure
730949-79-8 structure
Product Name:2-(difluoromethoxy)-3-methoxybenzaldehyde
CAS No:730949-79-8
MF:C9H8F2O3
MW:202.154829978943
MDL:MFCD04621474
CID:1078644
PubChem ID:2393501
Update Time:2025-08-04

2-(difluoromethoxy)-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Difluoromethoxy-3-methoxy-benzaldehyde
    • 2-(difluoromethoxy)-3-methoxybenzaldehyde
    • CS-0220377
    • 2-difluoromethoxy-3-methoxybenzaldehyde
    • SCHEMBL4132573
    • EN300-06514
    • MFCD04621474
    • DTXSID201272866
    • AKOS000111497
    • Z55671945
    • 730949-79-8
    • STL509199
    • G28459
    • MDL: MFCD04621474
    • Inchi: 1S/C9H8F2O3/c1-13-7-4-2-3-6(5-12)8(7)14-9(10)11/h2-5,9H,1H3
    • InChI Key: DDAGGCKTGNIEIG-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C=O)=CC=CC=1OC)F

Computed Properties

  • Exact Mass: 202.04415044g/mol
  • Monoisotopic Mass: 202.04415044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

2-(difluoromethoxy)-3-methoxybenzaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(difluoromethoxy)-3-methoxybenzaldehyde Pricemore >>

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